Cas no 1235002-08-0 (3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea)

• Product name: 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea
• CAS No: 1235002-08-0
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 6398448
• PubChem ID: 49692385

3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea
• 1-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(4-methoxybenzyl)urea
• 1-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-[(4-methoxyphenyl)methyl]urea
• AKOS024492549
• 1235002-08-0
• VU0631721-1
• F5033-7093
• 3-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea

• Inchi： 1S/C18H27N3O4S/c1-25-16-4-2-14(3-5-16)12-19-18(22)20-13-15-8-10-21(11-9-15)26(23,24)17-6-7-17/h2-5,15,17H,6-13H2,1H3,(H2,19,20,22)
• InChI Key： OVRJQADNEVFDKS-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNC(NCC2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 381.172
• Monoisotopic Mass: 381.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.1A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea

Introduction to 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea (CAS No. 1235002-08-0)

3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea, with the CAS number 1235002-08-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane sulfonyl group, a piperidine ring, and a methoxyphenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclopropane sulfonyl group is a key functional group that imparts specific chemical and biological properties to the molecule. Sulfonamides, in general, are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. The presence of this group in 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea suggests that it may exhibit similar properties, making it a promising candidate for further investigation in drug discovery.

The piperidine ring is another critical component of this compound. Piperidine derivatives are widely used in the development of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and modulate various neurotransmitter systems. The piperidine ring in 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea could enhance its potential as a CNS-active agent, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The methoxyphenyl moiety adds further complexity to the molecule. Methoxy groups are known to increase the lipophilicity of compounds, which can enhance their ability to penetrate cell membranes and reach their target sites. This feature is particularly important in drug design, as it can improve the bioavailability and efficacy of the compound. The combination of the methoxyphenyl group with the other functional groups in 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea suggests that it may have optimized pharmacokinetic properties.

Recent studies have explored the biological activities of 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its neuroprotective properties. Preclinical studies have demonstrated that 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea can protect neurons from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival. These findings highlight its potential as a neuroprotective agent in conditions such as stroke and neurodegenerative diseases.

In addition to its anti-inflammatory and neuroprotective activities, 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea has also been investigated for its analgesic properties. Animal models have shown that this compound can effectively reduce pain responses without causing significant side effects. This makes it a promising candidate for the development of new analgesic drugs with improved safety profiles.

The pharmacokinetic properties of 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for successful drug development. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea (CAS No. 1235002-08-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases, neurological disorders, and pain management. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.